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Compound of Interest

Compound Name: Pex5-pex14 ppi-IN-1

Cat. No.: B12395993

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical guidance for the proper handling and
disposal of Pex5-Pex14 ppi-IN-1, a small molecule inhibitor of the PEX14-PEXS5 protein-protein
interaction. This information is intended for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment and compliance with standard
regulations. In the absence of a specific Safety Data Sheet (SDS), this compound should be
handled as a potentially hazardous substance.

I. Understanding Pex5-Pex14 ppi-IN-1

Pex5-Pex14 ppi-IN-1 is a research compound designed to disrupt the interaction between the
PEX5 and PEX14 proteins, which is crucial for glycosome biogenesis in Trypanosoma
parasites.[1] While specific toxicity and hazard data are not readily available, its biological
activity warrants careful handling and disposal to minimize potential risks to personnel and the
environment.
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Property Value Source
Molecular Formula C26H28N403 [2]

Ki 53 uM [2][3]
EC50 (T. b. brucei) 5uM [3]
Storage Temperature -20°C

Il. Personal Protective Equipment (PPE) and Safe
Handling

Due to the unknown hazard profile of Pex5-Pex14 ppi-IN-1, stringent adherence to safety

protocols is mandatory.

e Engineering Controls: All handling of the solid compound and its solutions should be
conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

e Personal Protective Equipment:

[¢]

Eye Protection: Wear chemical safety goggles or a face shield.

[¢]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or
punctures before and during use. Change gloves immediately if contaminated.

[¢]

Body Protection: A lab coat must be worn at all times.

o

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator is required.

lll. Step-by-Step Disposal Protocol

The disposal of Pex5-Pex14 ppi-IN-1 and associated waste must be managed through your
institution's Environmental Health and Safety (EHS) department. Do not dispose of this
compound down the drain or in regular trash.

1. Waste Segregation:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.biorxiv.org/content/10.1101/2023.08.08.552478v1.full-text
https://www.biorxiv.org/content/10.1101/2023.08.08.552478v1.full-text
https://www.medchemexpress.com/pex5-pex14-ppi-in-1.html
https://www.medchemexpress.com/pex5-pex14-ppi-in-1.html
https://www.benchchem.com/product/b12395993?utm_src=pdf-body
https://www.benchchem.com/product/b12395993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Solid Waste:
o Collect unused or expired solid Pex5-Pex14 ppi-IN-1.

o Include any materials contaminated with the solid compound, such as weigh boats,
spatulas, and contaminated gloves or bench paper.

Liquid Waste:

o Collect all solutions containing Pex5-Pex14 ppi-IN-1, including stock solutions,
experimental media, and the first rinse of any container that held the compound.

o Segregate aqueous solutions from those containing organic solvents.
Sharps Waste:

o Dispose of any chemically contaminated sharps, such as pipette tips, needles, and broken
glass, in a designated, puncture-resistant sharps container labeled for hazardous chemical
waste.

. Waste Container Management:

Container Type: Use only approved, leak-proof, and chemically compatible containers for
hazardous waste. Ensure containers have secure, tight-fitting lids.

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "Pex5-Pex14 ppi-IN-1"

[e]

A list of all constituents, including solvents and their approximate concentrations.

The date when waste was first added to the container.

o

Storage:

o Keep waste containers closed at all times, except when adding waste.
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o Store waste in a designated, secure, and well-ventilated satellite accumulation area, away
from general laboratory traffic.

o Ensure secondary containment is used for liquid waste containers to prevent spills.
3. Requesting Waste Pickup:

» Follow your institution's specific procedures for requesting a chemical waste pickup from the
EHS department.

e Do not allow hazardous waste to accumulate. Request a pickup when the container is full or
according to your institution's guidelines.

4. Spill Management:
 In case of a spill, evacuate the area and prevent others from entering.

e If the spill is small and you are trained to handle it, wear appropriate PPE and use a
chemical spill kit to absorb the material.

» Place all cleanup materials in a sealed, labeled hazardous waste container.

o For large spills, or if you are unsure how to proceed, contact your institution's EHS
department immediately.

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the general workflow for experiments involving Pex5-Pex14
ppi-IN-1 and the decision-making process for its proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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